![molecular formula C19H23NO2S B5636247 1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}piperidine](/img/structure/B5636247.png)
1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}piperidine
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Overview
Description
The compound "1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}piperidine" is associated with chemical and pharmacological research, particularly in the context of muscarinic receptor ligands and antimicrobial activities. It belongs to a class of compounds known for their selective binding and action on specific biological targets, which are investigated for various applications in medicinal chemistry and agriculture.
Synthesis Analysis
The synthesis of related compounds involves the reaction of substituted benzhydryl chlorides with piperidinyl propyl piperidine followed by N-sulfonation, indicating a method for constructing the sulfone and piperidine framework present in the target molecule (Vinaya et al., 2009). Additionally, compounds in this family have been synthesized through condensation reactions and characterized by spectroscopic techniques (Girish et al., 2008).
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated through X-ray crystallography, revealing chair conformations of the piperidine ring and classic tetrahedral geometries around the sulfur atom. The structures exhibit inter and intramolecular hydrogen bonding, contributing to the compound's stability and reactivity (Girish et al., 2008).
Chemical Reactions and Properties
Compounds similar to "1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}piperidine" have been involved in reactions leading to selective M(2) subtype affinity in muscarinic receptors, indicating their chemical reactivity towards creating biologically active agents (McCombie et al., 2002). The nature of substitutions on the sulfonamide ring influences the compound's activity and binding properties.
Physical Properties Analysis
While specific details on the physical properties of "1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}piperidine" are not provided, related compounds' crystalline structures and molecular geometries contribute to understanding their physical states, solubility, and stability under various conditions.
Chemical Properties Analysis
The chemical properties of sulfonamide-containing piperidines, including their antimicrobial activity, reflect the impact of structural variations on their biological actions. The activity is influenced by substitutions on the benzhydryl ring and the sulfonamide group, which affects their antibacterial and antifungal potentials (Vinaya et al., 2009).
properties
IUPAC Name |
1-[[4-(4-methylsulfonylphenyl)phenyl]methyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2S/c1-23(21,22)19-11-9-18(10-12-19)17-7-5-16(6-8-17)15-20-13-3-2-4-14-20/h5-12H,2-4,13-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHRXWXSSLGABFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)CN3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[4'-(Methylsulfonyl)biphenyl-4-yl]methyl}piperidine |
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